Cas no 1351649-11-0 (2-(4-methoxyphenyl)-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}acetamide hydrochloride)

• Product Name: 2-(4-methoxyphenyl)-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}acetamide hydrochloride
• CAS No: 1351649-11-0
• MF: C₂₀H₂₆ClN₃O₃S
• MW: 423.956742763519
• CID: 6163710
• PubChem ID: 71782822
• Update Time: 2025-08-05

2-(4-methoxyphenyl)-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}acetamide hydrochloride
• 1351649-11-0
• VU0526763-1
• AKOS026686216
• SR-01000925849-1
• SR-01000925849
• 2-(4-methoxyphenyl)-N-[2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl]acetamide;hydrochloride
• 2-(4-METHOXYPHENYL)-N-{2-[4-(THIOPHENE-3-CARBONYL)PIPERAZIN-1-YL]ETHYL}ACETAMIDE HYDROCHLORIDE
• F5871-1108
• 2-(4-methoxyphenyl)-N-(2-(4-(thiophene-3-carbonyl)piperazin-1-yl)ethyl)acetamide hydrochloride

• Inchi： 1S/C20H25N3O3S.ClH/c1-26-18-4-2-16(3-5-18)14-19(24)21-7-8-22-9-11-23(12-10-22)20(25)17-6-13-27-15-17;/h2-6,13,15H,7-12,14H2,1H3,(H,21,24);1H
• InChI Key： VUJHOWNHDQUEEN-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)C(N1CCN(CCNC(CC2C=CC(=CC=2)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 423.1383406g/mol
• Monoisotopic Mass: 423.1383406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1Ų

Additional information on 2-(4-methoxyphenyl)-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}acetamide hydrochloride

2-(4-Methoxyphenyl)-N-{2-[4-(Thiophene-3-Carbonyl)piperazin-1-yl]ethyl}Acetamide Hydrochloride: A Comprehensive Overview

2-(4-Methoxyphenyl)-N-{2-[4-(Thiophene-3-Carbonyl)piperazin-1-yl]ethyl}Acetamide Hydrochloride is a complex organic compound with the CAS number 1351649-11-0. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule consists of a piperazine ring, a thiophene moiety, and a methoxyphenyl group, which collectively contribute to its diverse chemical properties and biological activities.

The piperazine ring in this compound serves as a central scaffold, providing a platform for the attachment of other functional groups. Piperazine derivatives are well-known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the thiophene moiety further enhances the compound's electronic properties, making it an interesting candidate for drug design. Thiophene rings are known for their aromaticity and ability to participate in π-π interactions, which can significantly influence the compound's bioavailability and binding affinity.

Recent studies have highlighted the potential of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The methoxyphenyl group is particularly important in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This group also plays a crucial role in enhancing the compound's stability, which is essential for its effectiveness in vivo.

One of the most promising aspects of 2-(4-Methoxyphenyl)-N-{2-[4-(Thiophene-3-Carbonyl)piperazin-1-yl]ethyl}Acetamide Hydrochloride is its ability to inhibit key enzymes involved in inflammation and oxidative stress. For instance, research has shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central mediators of inflammatory processes. This makes it a potential candidate for anti-inflammatory therapies.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. The thiophene moiety has been found to play a critical role in this activity by enhancing the compound's ability to penetrate cellular membranes and interact with intracellular targets.

The synthesis of 2-(4-Methoxyphenyl)-N-{2-[4-(Thiophene-3-Carbonyl)piperazin-1-yl]ethyl}Acetamide Hydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The reaction sequence typically includes nucleophilic substitution, condensation reactions, and acid-base neutralization steps. The final step involves the formation of the hydrochloride salt, which is essential for ensuring optimal solubility and bioavailability.

From an analytical standpoint, this compound has been thoroughly characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure, conformational flexibility, and stereochemical properties.

In terms of applications, 2-(4-Methoxyphenyl)-N-{2-[4-(Thiophene-3-Carbonyl)piperazin-1-yl]ethyl}Acetamide Hydrochloride holds great promise in drug discovery programs targeting central nervous system disorders, inflammatory diseases, and cancer. Its unique combination of structural features makes it a versatile tool for exploring novel therapeutic strategies.

Looking ahead, researchers are focusing on optimizing this compound's pharmacokinetic profile to enhance its efficacy in preclinical models. Efforts are also underway to investigate its safety profile and toxicity mechanisms to ensure that it meets regulatory standards for clinical testing.

In conclusion, 2-(4-Methoxyphenyl)-N-{2-[4-(Thiophene-3-Carbonyl)piperazin-1-yl]ethyl}Acetamide Hydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in the development of new therapeutic agents.